Cas no 2034383-12-3 (2-methyl-1-oxo-1-(((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)amino)propan-2-yl acetate)

• Product Name: 2-methyl-1-oxo-1-(((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)amino)propan-2-yl acetate
• CAS No: 2034383-12-3
• MF: C₁₇H₃₀N₂O₃S
• MW: 342.496703624725
• CID: 5552036
• PubChem ID: 91814255
• Update Time: 2025-07-01

2-methyl-1-oxo-1-(((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)amino)propan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• [2-methyl-1-oxo-1-[[1-(thian-4-yl)piperidin-4-yl]methylamino]propan-2-yl] acetate
• 2-methyl-1-oxo-1-(((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)amino)propan-2-yl acetate
• AKOS026688682
• 2034383-12-3
• F6454-2818
• 1-methyl-1-({[1-(thian-4-yl)piperidin-4-yl]methyl}carbamoyl)ethyl acetate

• Inchi： 1S/C17H30N2O3S/c1-13(20)22-17(2,3)16(21)18-12-14-4-8-19(9-5-14)15-6-10-23-11-7-15/h14-15H,4-12H2,1-3H3,(H,18,21)
• InChI Key： FXAFIGLBRWYHFT-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCC(CNC(C(C)(C)OC(C)=O)=O)CC1

Computed Properties

• Exact Mass: 342.19771400g/mol
• Monoisotopic Mass: 342.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-methyl-1-oxo-1-(((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)amino)propan-2-yl acetate

Professional Introduction to Compound with CAS No. 2034383-12-3 and Product Name: 2-methyl-1-oxo-1-(((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)amino)propan-2-yl acetate

The compound in question, identified by the CAS number 2034383-12-3, is a sophisticated organic molecule with a complex structural framework. Its product name, 2-methyl-1-oxo-1-(((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)amino)propan-2-yl acetate, provides a detailed insight into its chemical composition and functional groups. This compound belongs to a class of molecules that have garnered significant attention in the field of pharmaceutical research due to their potential biological activities and mechanisms of action.

At the core of this compound's structure is a methyl group attached to an acetate moiety, which is a common feature in many bioactive molecules. The presence of an oxo group (also known as a ketone group) further enhances its reactivity and potential for interaction with biological targets. The side chain, which includes a tetrahydro-2H-thiopyran ring and a piperidine ring, is particularly noteworthy as these motifs are frequently encountered in drug candidates due to their ability to modulate biological pathways.

The tetrahydro-2H-thiopyran ring is a heterocyclic structure that contributes to the compound's overall stability and bioavailability. This ring system is known for its ability to engage in hydrogen bonding and hydrophobic interactions, making it a valuable component in the design of molecules that target specific biological receptors. In contrast, the piperidine ring is another common pharmacophore that is often integrated into drug molecules for its ability to enhance binding affinity and selectivity.

The amine functional group, represented by the sequence ((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)amino, plays a crucial role in the compound's biological activity. Amines are well-known for their versatility in drug design, as they can participate in various interactions with biological targets, including hydrogen bonding, ionic interactions, and hydrophobic effects. The specific arrangement of atoms in this amine moiety likely contributes to the compound's ability to interact with proteins and enzymes in a targeted manner.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. These tools have been instrumental in understanding how compounds like this one interact with biological targets at the molecular level. For instance, studies have shown that the acetate moiety can form favorable interactions with carboxylic acid residues in proteins, while the amine group can engage with basic amino acids such as lysine or arginine.

In terms of therapeutic applications, compounds with similar structural features have been investigated for their potential in treating various diseases. The combination of a tetrahydro-thiopyran ring and a piperidine moiety has been associated with activities ranging from anti-inflammatory effects to modulation of neurotransmitter systems. While specific details about the therapeutic potential of CAS no. 2034383-12-3 are not yet fully elucidated, its structural characteristics suggest that it may have multiple points of interaction within biological systems.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the synthetic prowess required but also underscore the importance of innovative approaches in developing new drug candidates.

One particularly interesting aspect of this compound is its potential for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can explore new chemical space and uncover novel biological activities. Such modifications are often guided by structure/activity relationship (SAR) studies, which aim to correlate chemical changes with biological outcomes. This iterative process is essential for optimizing lead compounds into viable drug candidates.

Current research trends in medicinal chemistry emphasize the development of multifunctional molecules capable of addressing complex diseases through multiple mechanisms of action. Compounds like CAS no. 2034383-12-3 exemplify this trend by incorporating multiple pharmacophoric elements into a single molecular entity. Such multifunctional approaches have shown promise in overcoming limitations associated with traditional monotherapy strategies.

The role of computational methods in drug discovery cannot be overstated. High-throughput virtual screening (HTVS) and other computational techniques have revolutionized the way new compounds are identified and prioritized for experimental validation. These methods allow researchers to rapidly assess large libraries of molecules for their potential binding affinity and selectivity against target proteins or enzymes. In the case of CAS no. 2034383-12-3, computational predictions can provide valuable insights into its interaction profile before any wet-lab experiments are conducted.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that compounds like this one are developed responsibly involves rigorous safety assessments and adherence to regulatory guidelines throughout the discovery process. Public trust in pharmaceutical innovation relies heavily on transparent communication about research progress and potential benefits.

Looking ahead, continued advancements in synthetic chemistry and computational biology will further enhance our ability to design and develop novel therapeutics like CAS no. 2034383-12-3. Collaborative efforts between academia and industry will be crucial in translating these scientific breakthroughs into tangible medical solutions that improve patient outcomes worldwide.